Cas no 2223031-47-6 (4-methyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole)

4-methyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole structure
2223031-47-6 structure
Product Name:4-methyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole
CAS No:2223031-47-6
MF:C16H21BN2O2
MW:284.161144018173
CID:5466154
PubChem ID:133552039
Update Time:2023-11-25

4-methyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methyl-1H-pyrazol-1-yl)phenylboronic acid pinacol ester
    • 4-methyl-1-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1h-pyrazole
    • 4-methyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
    • 4-Methyl-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
    • starbld0026109
    • Z2181653528
    • 4-methyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole
    • Inchi: 1S/C16H21BN2O2/c1-12-10-18-19(11-12)14-8-6-7-13(9-14)17-20-15(2,3)16(4,5)21-17/h6-11H,1-5H3
    • InChI Key: UTFOZZMARPNZKL-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(C=2)N2C=C(C)C=N2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 284.1696081 g/mol
  • Monoisotopic Mass: 284.1696081 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 284.2
  • Topological Polar Surface Area: 36.3

4-methyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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4-methyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole Related Literature

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